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Abstract

Glycidyl azide polymer (GAP) is an energetic polymer with increasing applications in
propellants, explosives, and gas generants due to its high energy density and thermal stability.
[1] Accurate and thorough characterization of GAP is crucial for quality control and to ensure
predictable performance. This application note provides detailed protocols for the
characterization of GAP using Fourier Transform Infrared (FTIR) and Nuclear Magnetic
Resonance (NMR) spectroscopy, two fundamental techniques for elucidating its chemical
structure.

Introduction

Glycidyl azide polymer (GAP) is a hydroxyl-terminated aliphatic polyether containing azide
groups on the side chains.[1][2] It is typically synthesized in a two-step process involving the
cationic ring-opening polymerization of epichlorohydrin (ECH) to form poly(epichlorohydrin)
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(PECH), followed by the nucleophilic substitution of the chlorine atoms with azide groups using
sodium azide.[1][3]

The energetic nature of the azide functional group necessitates careful and precise
characterization. FTIR spectroscopy is a rapid and sensitive method to confirm the successful
azidation of the PECH precursor by identifying the characteristic azide stretching vibration.
NMR spectroscopy provides detailed structural information, allowing for the confirmation of the
polymer backbone structure and the quantification of the degree of azidation.

Experimental Protocols
Fourier Transform Infrared (FTIR) Spectroscopy

Objective: To identify the key functional groups in Glycidyl Azide Polymer and confirm the
conversion of the precursor, poly(epichlorohydrin) (PECH).

Materials and Equipment:
o Glycidyl Azide Polymer (GAP) sample
o Poly(epichlorohydrin) (PECH) precursor (for comparison)

e FTIR spectrometer (e.g., Nicolet™ iS™ 10 FT-IR Spectrometer) with an Attenuated Total
Reflectance (ATR) accessory[1]

 |Isopropanol or other suitable solvent for cleaning

Lint-free wipes
Protocol:

o Ensure the ATR crystal is clean. If necessary, clean the crystal surface with a lint-free wipe
soaked in isopropanol and allow it to dry completely.

e Record a background spectrum of the empty ATR crystal. This will be subtracted from the
sample spectrum.
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e Place a small amount of the liquid GAP sample directly onto the ATR crystal, ensuring
complete coverage of the crystal surface.

e Acquire the FTIR spectrum of the GAP sample. A typical measurement range is 4000-400
cm~1 with a resolution of 4 cm~! and an accumulation of 20 scans.[1]

e Clean the ATR crystal thoroughly with isopropanol and a lint-free wipe.

o (Optional but recommended) Repeat steps 3-5 with the PECH precursor to compare the
spectra and confirm the disappearance of the C-Cl bond and the appearance of the N3 bond.

e Process the acquired spectra using the spectrometer software (e.g., baseline correction,
normalization).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Obijective: To elucidate the detailed chemical structure of Glycidyl Azide Polymer, including the
polymer backbone and the protons adjacent to the azide group.

Materials and Equipment:

e Glycidyl Azide Polymer (GAP) sample

o Deuterated chloroform (CDCIs) or other suitable deuterated solvent
e NMR tubes (5 mm)

* NMR spectrometer (e.g., Bruker Avance 400 MHz)

o Pipettes and vials for sample preparation

Protocol:

o Prepare the NMR sample by dissolving approximately 10-20 mg of the GAP sample in 0.6-
0.7 mL of CDCls in a clean, dry vial.

o Transfer the solution to an NMR tube.

e Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.
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e Acquire a *H NMR spectrum. Typical acquisition parameters include a 30° pulse angle, a
relaxation delay of 1 second, and 16-64 scans.

e Acquire a 18C NMR spectrum. Due to the lower natural abundance and smaller gyromagnetic
ratio of 13C, a larger number of scans will be required.

e Process the spectra using appropriate software (e.g., MestReNova, TopSpin). This includes
Fourier transformation, phase correction, baseline correction, and referencing the chemical
shifts (e.g., to the residual solvent peak of CDCIs at 7.26 ppm for *H and 77.16 ppm for 13C).

Data Presentation
FTIR Spectral Data

The successful synthesis of GAP from PECH is primarily confirmed by the appearance of a
strong absorption band characteristic of the azide group and the disappearance of the band
associated with the C-Cl bond.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15785252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

. Wavenumber L
Functional Group Description Reference
(cm™)

Broad peak, indicating
hydroxyl end-groups.

-OH (stretching) ~3460 Y y. grotp [1]
Present in both PECH
and GAP.

Asymmetric and
symmetric stretching
. of methylene (-CHz)
C-H (stretching) 2957 - 2874 ) [1]
and methine (-CH)
groups in the polymer

backbone.

Strong, sharp peak,
characteristic of the
-N3 (asymmetric azide group. This is
(@sy ~2100 o [1]14]
stretching) the primary indicator
of successful

azidation.

Strong ether linkage
C-O-C (stretching) ~1120 absorption from the [1]

polymer backbone.

Present in the PECH
precursor, this peak
) should disappear or
C-ClI (stretching) ~746 o [1]
be significantly
reduced in the GAP

spectrum.

NMR Spectral Data

H NMR spectroscopy provides quantitative information about the polymer structure. The
chemical shifts are indicative of the electronic environment of the protons.
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Proton Chemical Shift

. Multiplicity Description Reference
Assignment (5, ppm)

Methylene
protons adjacent

-CH2-N3 ~3.32 Doublet ) [2]
to the azide

group.

Protons of the
polymer
] backbone
-CH2-O- & -CH- 3.50-3.80 Multiplet ) [2]
(methine and

methylene

groups).

Methylene
] protons of the
-CH2-OH ~5.20 Singlet (broad) ] [2]
terminal hydroxyl

groups.

13C NMR spectroscopy can further confirm the structure of the polymer backbone and the
presence of the carbon attached to the azide group.

Carbon Assignment Chemical Shift (6, ppm) Description

Carbon atom directly bonded
-CH2-Ns ~52 )

to the azide group.

Carbon atoms in the polyether
-CH2-O- & -CH- ~70-80

backbone.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of
Glycidyl Azide Polymer.
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Caption: Workflow for GAP Synthesis and Characterization.

Conclusion

FTIR and NMR spectroscopy are indispensable tools for the comprehensive characterization of
Glycidyl Azide Polymer. FTIR provides a rapid confirmation of the successful conversion of
the PECH precursor to GAP through the identification of the characteristic azide peak. NMR
spectroscopy offers detailed structural elucidation and can be used for quantitative analysis of
the degree of azidation. The protocols and data presented in this application note serve as a
valuable resource for researchers and scientists working with this energetic polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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